Cas no 26947-89-7 (Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-)

• Product Name: Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-
• CAS No: 26947-89-7
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 3926556
• Update Time: 2025-03-29

Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-

• Inchi： 1S/C12H20O/c1-11(2)10-4-8-3-9(5-10)7-12(11,13)6-8/h8-10,13H,3-7H2,1-2H3
• InChI Key： UPEAISCZLTUNGL-UHFFFAOYSA-N
• SMILES： C12(O)CC3CC(CC(C3)C1(C)C)C2

Computed Properties

• Exact Mass: 180.151
• Monoisotopic Mass: 180.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±8.0 °C(Predicted)
• pka: 15.42±0.40(Predicted)